(2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid

• CAS No.: 2580113-33-1
• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• IUPAC Name: (2S,4R)-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-2-carboxylic acid
• InChI: InChI=1S/C10H17NO4/c1-6-5-7(8(12)13)11(6)9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)/t6-,7+/m1/s1
• InChI Key: SZFDJSLFSMVIOM-RQJHMYQMSA-N
• Isomeric SMILES: C[C@@H]1C[C@H](N1C(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CC1CC(N1C(=O)OC(C)(C)C)C(=O)O

Description

(2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid is a chiral compound with significant importance in organic chemistry. It is often used as a building block in the synthesis of various pharmaceuticals and biologically active molecules. The compound’s unique structure, featuring a four-membered azetidine ring, makes it a valuable intermediate in the development of complex chemical entities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid typically involves the following steps:

Starting Material: The synthesis begins with commercially available starting materials such as (S)-4-methylazetidin-2-one.

Protection: The amino group of the starting material is protected using tert-butoxycarbonyl (Boc) anhydride to form the Boc-protected intermediate.

Ring Formation: The protected intermediate undergoes cyclization to form the azetidine ring.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the azetidine ring or other functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides are used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce various functional groups, enhancing the compound’s versatility.

Scientific Research Applications

(2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a chiral building block in the synthesis of complex organic molecules.

Biology: The compound is employed in the development of biologically active molecules, including enzyme inhibitors and receptor agonists.

Medicine: It serves as an intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological and cardiovascular diseases.

Industry: The compound is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid involves its interaction with specific molecular targets. The compound’s azetidine ring and functional groups enable it to bind to enzymes, receptors, or other biomolecules, modulating their activity. The exact pathways and targets depend on the specific application and the nature of the compound being synthesized.

Comparison with Similar Compounds

Similar Compounds

• (2S,4R)-1-(tert-Butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-fluoro-2-pyrrolidinecarboxylic acid

Uniqueness

(2S,4R)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid is unique due to its four-membered azetidine ring, which imparts distinct chemical properties and reactivity. This makes it a valuable intermediate in the synthesis of complex molecules, offering advantages in terms of selectivity and efficiency compared to similar compounds.